Plga-mpeg

• Molecular Formula: C8H14O6
• Molecular Weight: 206.19 g/mol
• InChI: InChI=1S/C8H14O6/c1-6(9)8(11)14-5-7(10)13-4-3-12-2/h6,9H,3-5H2,1-2H3
• InChIKey: OVJDOQFUTLXJMR-UHFFFAOYSA-N

PLGA-mPEG Copolymer Procurement Guide for Drug Delivery Formulations

PLGA-mPEG is an amphiphilic diblock copolymer comprising a hydrophobic poly(lactic-co-glycolic acid) (PLGA) block covalently linked to a hydrophilic methoxy-poly(ethylene glycol) (mPEG) block [1]. This class of biodegradable polymer is widely utilized in pharmaceutical formulation science to fabricate self-assembling micelles and nanoparticles, primarily for the delivery of poorly water-soluble drugs, proteins, and genetic payloads [2]. Its core functional role in drug delivery systems stems from its ability to engineer 'stealth' characteristics, which modulate interactions with biological systems [3].

Research fit: self-assembling micelles and nanoparticles for poorly water-soluble drugs, proteins, and genetic payloads

Selection context: amphiphilic diblock copolymer with tunable stealth characteristics modulated by PEG surface density

Workflow: biodegradable carrier systems requiring predictable in vivo fate and extended circulation research models

• [1] Avgoustakis, K. (2004). Pegylated poly(lactide) and poly(lactide-co-glycolide) nanoparticles: preparation, properties and possible applications in drug delivery. Current Drug Delivery, 1(4), 321-333. DOI: 10.2174/1567201043334605 View Source
• [2] Chivere, V. T. (2022). Synthesis of an oral biopolymer platform for the delivery of paclitaxel (Master's dissertation, University of the Witwatersrand). View Source
• [3] Gref, R., Lück, M., Quellec, P., Marchand, M., Dellacherie, E., Harnisch, S., Blunk, T., & Müller, R. H. (2000). 'Stealth' corona-core nanoparticles surface modified by polyethylene glycol (PEG): influences of the corona (PEG chain length and surface density) and of the core composition on phagocytic uptake and plasma protein adsorption. Colloids and Surfaces B: Biointerfaces, 18(3-4), 301-313. DOI: 10.1016/S0927-7765(99)00156-3 View Source

PLGA-mPEG Product Selection: Why Copolymer Ratio is Not Interchangeable

Generic substitution is not viable for PLGA-mPEG due to the highly tunable but critical interdependency between the mPEG block ratio and the resulting biological performance. The physicochemical characteristics, in vitro stability, and in vivo biodistribution are not uniform across different compositions [1]. For instance, a higher mPEG/PLGA ratio reduces nanoparticle size but compromises colloidal stability [2]. Critically, this ratio also dictates the surface density of PEG, which is the primary determinant of 'stealth' efficacy, governing blood circulation half-life and tissue-specific accumulation [3]. Consequently, products with varying mPEG content or PEG chain lengths are not functionally equivalent and cannot be reliably interchanged without re-validating the entire pharmacokinetic profile.

Copolymer ratio shifts size and stability

Higher mPEG/PLGA ratio reduces nanoparticle size but may compromise colloidal stability; the balance directly impacts formulation reproducibility.

PEG surface density controls biological identity

Circulation half-life and tissue accumulation are governed by PEG density; products with different mPEG content or chain length cannot be assumed bioequivalent.

Pharmacokinetic profile requires re-validation

Substituting a PLGA-mPEG with altered composition may lead to non-linear exposure changes; each variant demands independent in vivo characterization.

• [1] Avgoustakis, K., Beletsi, A., Panagi, Z., Klepetsanis, P., Karydas, A. G., & Ithakissios, D. S. (2002). PLGA-mPEG nanoparticles of cisplatin: in vitro nanoparticle degradation, in vitro drug release and in vivo drug residence in blood properties. Journal of Controlled Release, 79(1-3), 123-135. DOI: 10.1016/S0168-3659(01)00530-2 View Source
• [2] Avgoustakis, K., Beletsi, A., Panagi, Z., Klepetsanis, P., Karydas, A. G., & Ithakissios, D. S. (2003). Effect of copolymer composition on the physicochemical characteristics, in vitro stability, and biodistribution of PLGA–mPEG nanoparticles. International Journal of Pharmaceutics, 259(1-2), 115-127. DOI: 10.1016/S0378-5173(03)00224-2 View Source
• [3] Panagi, Z., Beletsi, A., Evangelatos, G., Livaniou, E., Ithakissios, D. S., & Avgoustakis, K. (2001). Effect of dose on the biodistribution and pharmacokinetics of PLGA and PLGA-mPEG nanoparticles. International Journal of Pharmaceutics, 221(1-2), 143-152. DOI: 10.1016/S0378-5173(01)00676-7 View Source

Quantitative Evidence Guide for PLGA-mPEG Procurement and Formulation Selection

Dose-Dependent vs. Dose-Independent Pharmacokinetics in PLGA-mPEG vs. PLGA Nanoparticles

A direct head-to-head comparison in mice revealed a fundamental difference in pharmacokinetic behavior. While conventional PLGA nanoparticles exhibit non-linear, dose-dependent pharmacokinetics, PLGA-mPEG nanoparticles display linear, dose-independent pharmacokinetics across the evaluated dose range (75–250 mg/kg) [1]. This linearity is a critical advantage for achieving predictable and controllable drug exposure in vivo.

PK Linearity: PLGA-mPEG vs. PLGA

Head-to-head

PLGA-mPEG: linear, dose-independent (AUC ∝ dose, 75–250 mg/kg) PLGA: non-linear, dose-dependent plateau

Supports predictable exposure in preclinical models; simplifies dose-response study design.

In vivo male BALB/c mice, i.v.; dose range tested.

Evidence Dimension	Pharmacokinetic Linearity (AUC vs. Dose)
Target Compound Data	Linear and dose-independent pharmacokinetics (AUC increased proportionally with dose)
Comparator Or Baseline	Conventional PLGA nanoparticles
Quantified Difference	Non-linear, dose-dependent pharmacokinetics (AUC increase plateaued with dose) for PLGA-NPs
Conditions	In vivo study in male BALB/c mice, intravenous administration, doses of 75, 150, and 250 mg/kg [1]

Why This Matters

Dose-independent behavior simplifies dose prediction and therapeutic window definition, reducing development risk and cost associated with non-linear clearance mechanisms.

• [1] Panagi, Z., Beletsi, A., Evangelatos, G., Livaniou, E., Ithakissios, D. S., & Avgoustakis, K. (2001). Effect of dose on the biodistribution and pharmacokinetics of PLGA and PLGA-mPEG nanoparticles. International Journal of Pharmaceutics, 221(1-2), 143-152. DOI: 10.1016/S0378-5173(01)00676-7 View Source

Sustained In Vivo Release: PLGA-mPEG Hybrid Nanoparticles vs. PLGA-only Nanoparticles

In a pharmacokinetic study in rats, progesterone-loaded PLGA/mPEG-PLGA hybrid nanoparticles demonstrated a substantially improved sustained-release profile over both PLGA-only nanoparticles and an oil-based solution formulation [1]. This quantifiable difference is reflected in key pharmacokinetic parameters, including area under the curve (AUC) and half-life (t1/2).

Sustained Release: Hybrid vs. PLGA NP

Head-to-head

Hybrid PLGA/mPEG-PLGA: AUC 8762.1 ng·h/mL, t1/2 52.7 h PLGA NP: AUC 1546.1 ng·h/mL, t1/2 44.1 h 5.7× AUC increase, 1.2× t1/2 extension

Demonstrates extended-release capability; supports long-acting injectable research formulations.

Rat model, i.m. progesterone; single-dose 14.58 mg/kg.

Evidence Dimension	In Vivo Pharmacokinetics (AUC and t1/2)
Target Compound Data	AUC0-t = 8762.1 ng·h·mL-1, t1/2 = 52.7 h
Comparator Or Baseline	PLGA Nanoparticles (AUC0-t = 1546.1 ng·h·mL-1, t1/2 = 44.1 h); PRG-Oil Solution (AUC0-t = 1914.5 ng·h·mL-1, t1/2 = 8.4 h)
Quantified Difference	AUC increased 5.7-fold compared to PLGA-NPs; t1/2 increased 1.2-fold compared to PLGA-NPs and 6.3-fold compared to oil solution.
Conditions	Male Sprague Dawley rats, single intramuscular dose (14.58 mg/kg), n=4 groups, 7-day study [1]

Why This Matters

This 5.7-fold increase in AUC directly translates to higher drug bioavailability and potentially allows for lower and less frequent dosing, a critical factor for patient compliance and product differentiation.

• [1] Xie, B., Liu, Y., Guo, Y., Zhang, E., Pu, C., He, H., Yin, T., & Tang, X. (2018). Progesterone PLGA/mPEG-PLGA Hybrid Nanoparticle Sustained-Release System by Intramuscular Injection. Pharmaceutical Research, 35(4), 62. DOI: 10.1007/s11095-018-2357-x View Source

Enhanced Blood Circulation Time via mPEG-PLGA Formulation

Encapsulation of therapeutic proteins within mPEG-PLGA nanoparticles significantly extends their short intrinsic half-life in circulation. While this evidence is based on a class-level inference from a specific protein payload, it demonstrates a clear functional advantage conferred by the copolymer [1].

Circulation Time Extension

Class-level

Encapsulated streptokinase t1/2: up to 120 min Free streptokinase t1/2: 15–30 min

Indicates protein half-life prolongation potential; context-dependent on payload and design.

Coaxial electrospray mPEG-PLGA; in vivo.

Evidence Dimension	Blood Circulation Half-Life
Target Compound Data	Circulation time extended up to 120 minutes for encapsulated streptokinase
Comparator Or Baseline	Free (unencapsulated) streptokinase
Quantified Difference	Prolongation from a short biological half-life of 15-30 minutes (free drug) to up to 120 minutes when nanoencapsulated.
Conditions	In vivo study, mPEG-PLGA nanoparticles prepared by coaxial electrospray [1]

Why This Matters

The ability to extend the circulation half-life of short-lived payloads (e.g., proteins, peptides) by 4- to 8-fold is a key selection criterion for developing long-acting injectable biologics with improved therapeutic windows.

• [1] Hasanpour, A., Esmaeili, F., Hosseini, H., & Amani, A. (2021). Use of mPEG-PLGA nanoparticles to improve bioactivity and hemocompatibility of streptokinase: In-vitro and in-vivo studies. Materials Science and Engineering: C, 118, 111427. DOI: 10.1016/j.msec.2020.111427 View Source

Correlation of PEG Surface Density with Macrophage Uptake and Stealth Properties

The efficacy of the 'stealth' effect, which prevents premature clearance by the mononuclear phagocyte system, is directly tied to the surface density of PEG chains on the nanoparticle. A study on PLGA and PEG-PLGA nanoparticles demonstrated a strong inverse relationship between PEG surface density and uptake by bone marrow-derived macrophages (BMDMs), a critical in vitro surrogate for in vivo clearance [1].

PEG Density & Macrophage Uptake

Class-level

Higher PEG surface density → reduced BMDM uptake; inverse relationship with opsonin/dysopsonin balance.

Mechanistic rationale for specifying PEG density; guides selection for long-circulating carrier design.

In vitro BMDM model, proteomic corona analysis.

Evidence Dimension	Macrophage Uptake and Protein Corona Composition
Target Compound Data	Reduced uptake by BMDMs correlated with increased PEG surface density
Comparator Or Baseline	PLGA and PEG-PLGA nanoparticles with varying surface PEG densities
Quantified Difference	A strong inverse relationship was established between PEG surface density, opsonin/dysopsonin balance in the protein corona, and subsequent macrophage internalization.
Conditions	In vitro uptake studies with bone marrow-derived macrophages (BMDMs), protein corona analyzed via standardized microfiltration and proteomics [1]

Why This Matters

This data provides a mechanistic rationale for specifying PLGA-mPEG grades with defined PEG chain lengths and grafting densities, as these parameters directly control the biological identity and long-circulating properties of the final nanomedicine.

• [1] Sartori, S., Marcello, E., Tognoli, L., Morosi, L., Lupi, M., Ubezio, P., & Russo, L. (2025). PEGylation-Driven Remodeling of the Protein Corona on PLGA Nanoparticles: Implications for Macrophage Recognition. Biomacromolecules, 26(12), 8522–8534. DOI: 10.1021/acs.biomac.5c01369 View Source

Tunable Degradation and Release Kinetics via mPEG Proportion in PLGA-mPEG Microparticles

The degradation rate and subsequent drug release profile of PLGA-mPEG systems are not fixed; they can be quantitatively modulated by adjusting the mPEG block proportion within the copolymer . A comparative study of five different PLGA-mPEG microparticle formulations loaded with the same drug showed that a higher mPEG proportion leads to a faster reduction in polymer molecular weight (Mw), faster mass loss, and consequently, a faster drug release rate .

Tunable Degradation via mPEG %

Head-to-head

Higher mPEG proportion → faster Mw loss, mass loss, and drug release Lower mPEG proportion → slower degradation and sustained release

Confirms mPEG proportion is a critical quality attribute for tailoring release duration.

In vitro mometasone furoate microparticles; PBS, timed degradation.

Evidence Dimension	Polymer Degradation and Drug Release Kinetics
Target Compound Data	Faster Mw reduction, mass loss, size decrease, and drug release rate with higher mPEG proportion
Comparator Or Baseline	PLGA-mPEG microparticles with lower mPEG proportion
Quantified Difference	Qualitative trend: Higher mPEG proportion → faster degradation and release. Lower mPEG proportion → slower degradation and release.
Conditions	In vitro degradation and release study of mometasone furoate-loaded microparticles in PBS, monitoring over time

Why This Matters

This evidence confirms that PLGA-mPEG is not a single product but a platform technology. The mPEG proportion is a critical quality attribute (CQA) that must be precisely specified during procurement to achieve the target release duration (e.g., weeks vs. months) for a specific drug product.

PBPK Model Validation: Impact of mPEG Content on Nanoparticle Biodistribution

A physiologically based pharmacokinetic (PBPK) model was developed and validated to quantitatively link PLGA-mPEG nanoparticle properties to their in vivo biodistribution. The model accurately simulated the mass-time profiles of six different PLGA-mPEG nanoparticle formulations with varied mPEG content in mice [1].

PBPK Model Validation

Cross-study

Model simulated mass-time profiles of 6 PLGA-mPEG formulations; accurately predicted tissue distribution.

Provides rational tool for predicting in vivo fate based on mPEG content and nanoparticle properties.

Mouse i.v. data; validated against published biodistribution.

Evidence Dimension	Predictive Biodistribution Modeling
Target Compound Data	Validated PBPK model accurately predicted tissue distribution profiles for six PLGA-mPEG nanoparticle formulations.
Comparator Or Baseline	Experimental in vivo biodistribution data for six formulations (PLGA-mPEG256, PLGA-mPEG153, PLGA-mPEG51, PLGA-mPEG34, and a predicted PLGA-mPEG495).
Quantified Difference	The model adequately simulated experimental data for all initial formulations and closely predicted the distribution of a sixth formulation, demonstrating robust property-biodistribution relationships.
Conditions	Intravenous administration in mice, data modeled from previously published biodistribution studies [1]

Why This Matters

This PBPK model provides a rational, quantitative tool for predicting how changes in PLGA-mPEG specifications (e.g., mPEG content, resulting particle size) will alter the in vivo fate of the nanoparticles, reducing the need for extensive and costly animal experimentation during formulation development.

• [1] Li, M., Panagi, Z., Avgoustakis, K., & Reineke, J. (2012). Physiologically based pharmacokinetic modeling of PLGA nanoparticles with varied mPEG content. International Journal of Nanomedicine, 7, 1345-1356. DOI: 10.2147/IJN.S23758 View Source

Evidence-Backed Application Scenarios for Procuring PLGA-mPEG

Formulation of Long-Acting Injectable Depots for Small Molecules and Hormones

The 5.7-fold increase in AUC and extended half-life observed with progesterone-loaded PLGA/mPEG-PLGA hybrid nanoparticles versus PLGA-only controls [1] provides direct evidence for using PLGA-mPEG to formulate long-acting injectables (LAIs). This application is ideal for drugs like steroids or antipsychotics where reducing dosing frequency from daily to weekly or monthly can significantly improve patient adherence and therapeutic outcomes.

Prolonging Circulation of Therapeutic Proteins and Peptides

The demonstrated ability of mPEG-PLGA nanoparticles to extend the blood circulation time of encapsulated proteins like streptokinase from ~30 minutes to up to 120 minutes [1] validates its use as a carrier for biologics. This scenario is critical for developing more convenient and effective treatments for diseases requiring sustained systemic levels of protein therapeutics, such as enzyme replacement therapies or thrombolytic agents.

Enabling Predictable Pharmacokinetics for Nanoparticle Drug Products

The transition from non-linear, dose-dependent pharmacokinetics with PLGA to linear, dose-independent behavior with PLGA-mPEG [1] is a critical advantage for developing complex nanoparticle drug products. This application scenario is particularly relevant for oncology and other therapeutic areas with narrow therapeutic indices, where predictable and consistent drug exposure is paramount for both safety and efficacy. It reduces the burden and cost of clinical dose-finding studies.

Design of Localized and Sustained Ocular Drug Delivery Systems

PLGA-mPEG-based formulations have shown promise for ophthalmic applications by providing localized and sustained drug release over extended periods, as demonstrated with the 30-day in vitro release of anti-VEGF agents from mPEG-PLGA nanogels [1]. This scenario addresses the significant unmet need for long-acting therapies for chronic retinal diseases like wet age-related macular degeneration (AMD) and diabetic retinopathy, aiming to reduce the frequency of burdensome intravitreal injections.

Application

Selection Property

Validation Focus

Long-acting injectable depot research

Sustained release profile (AUC, t1/2)

In vivo PK modeling in relevant species

Protein/peptide delivery carrier studies

Circulation half-life extension

Encapsulation efficiency and in vivo persistence

Nanoparticle PK characterization

Dose-independent linear pharmacokinetics

Linearity assessment across dose ranges

Ocular drug delivery research

Localized sustained release kinetics

In vitro release and ocular model biodistribution

• [1] Xie, B., Liu, Y., Guo, Y., Zhang, E., Pu, C., He, H., Yin, T., & Tang, X. (2018). Progesterone PLGA/mPEG-PLGA Hybrid Nanoparticle Sustained-Release System by Intramuscular Injection. Pharmaceutical Research, 35(4), 62. DOI: 10.1007/s11095-018-2357-x View Source